Cas no 1194-98-5 (2,5-Dihydroxybenzaldehyde)
2,5-Dihydroxybenzaldehyde structure
Product Name:2,5-Dihydroxybenzaldehyde
CAS No:1194-98-5
MF:C7H6O3
MW:138.120742321014
MDL:MFCD00003333
CID:41018
PubChem ID:24893347
Update Time:2025-04-18
2,5-Dihydroxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Dihydroxybenzaldehyde
- Gentisaldehyde
- 2,5-dihydroxybenzylaldehyde
- 2-Formylhydroquinone
- 4-hydroxy-2-formyl-phenol
- Benzaldehyde,2,5-dihydroxy
- Gentisate aldehyde
- Gentisinaldehyde
- [ "" ]
- Benzaldehyde, 2,5-dihydroxy-
- 2,5-Dihydroxybenzaldehyde polymer
- 0Q83HDS90W
- CLFRCXCBWIQVRN-UHFFFAOYSA-N
- PubChem2285
- 2,5 dihydroxybenzaldehyde
- Benzaldehyde,5-dihydroxy-
- bmse000962
- 2,5-dihydroxy-benzaldehyde
- 2,5-dihydroxy benzaldehyde
- 2-Formylbenzene-1,4-diol
- NCIOpen2_000629
- 2,5-DHBAOP
- C05585
- NSC-72387
- A892551
- Q27103744
- AKOS000112412
- 5-hydroxysalicylaldehyde
- AMY432
- H11349
- FT-0610381
- Benzaldehyde, 2,5-dihydroxy-;Gentisaldehyde;Gentisate aldehyde
- CHEBI:28508
- EINECS 214-789-6
- FORMYLHYDROQUINONE
- 2,5-Dihydroxybenzaldehyde, Vetec(TM) reagent grade, 98%
- SCHEMBL36835
- PS-4073
- InChI=1/C7H6O3/c8-4-5-3-6(9)1-2-7(5)10/h1-4,9-10
- 2,5-Dihydroxybenzaldehyde, 98%
- Z586251264
- 4991335E-F710-4A4F-927E-62D82076133E
- D0565
- EN300-49273
- UNII-0Q83HDS90W
- HY-N1673
- DIHYDROXYBENZALDEHYDE, 2,5-
- SY011437
- MFCD00003333
- NS00014656
- CS-0017335
- J-200040
- CHEMBL243186
- NSC 72387
- DTXSID1061601
- BDBM50478478
- AC-12258
- NSC72387
- 1194-98-5
- BCP26028
- Gentisic acid aldehyde
- Benzaldehyde, 2,5-dihydroxy-; Gentisaldehyde (6CI,7CI,8CI); 2,5-Dihydroxybenzaldehyde; 5-Hydroxysalicylaldehyde; Formylhydroquinone; NSC 72387
- DTXCID9033503
- DB-020084
- FD22101
- 214-789-6
- 5-Hydroxysalicylaldehyde;Gentisaldehyde;Formylhydroquinone
-
- MDL： MFCD00003333
- Inchi： 1S/C7H6O3/c8-4-5-3-6(9)1-2-7(5)10/h1-4,9-10H
- InChI Key： CLFRCXCBWIQVRN-UHFFFAOYSA-N
- SMILES： OC1C=CC(=CC=1C=O)O
- BRN： 1363961
Computed Properties
- Exact Mass: 138.03200
- Monoisotopic Mass: 138.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: 1.2
- Topological Polar Surface Area: 57.5
Experimental Properties
- Color/Form: Powder
- Density: 1.2667 (rough estimate)
- Melting Point: 100.0 to 103.0 deg-C
- Boiling Point: 213.5°C (rough estimate)
- Flash Point: 135.1℃
- Refractive Index: 1.4797 (estimate)
- Solubility: 13.8g/l soluble
- Water Partition Coefficient: dissolution
- PSA: 57.53000
- LogP: 0.91030
- Sensitiveness: Air Sensitive
- Solubility: Soluble in water
2,5-Dihydroxybenzaldehyde Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H317,H319,H335
- Warning Statement： P261,P280,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38-43
- Safety Instruction： S26-S36/37/39-S37/39-S26,37/39
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- Packing Group：I; II
- Risk Phrases：R36/37/38
- Packing Group：I; II
- TSCA：Yes
- Storage Condition：Store at room temperature
2,5-Dihydroxybenzaldehyde Customs Data
- HS CODE：2912499000
- Customs Data：
China Customs Code:
2912499000Overview:
2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%
2,5-Dihydroxybenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D0565-1g |
2,5-Dihydroxybenzaldehyde |
1194-98-5 | 98.0%(GC) | 1g |
￥190.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D806A-5g |
2,5-Dihydroxybenzaldehyde |
1194-98-5 | 97% | 5g |
￥120.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D806A-25g |
2,5-Dihydroxybenzaldehyde |
1194-98-5 | 97% | 25g |
￥495.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D806A-1g |
2,5-Dihydroxybenzaldehyde |
1194-98-5 | 97% | 1g |
￥33.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D0565-5g |
2,5-Dihydroxybenzaldehyde |
1194-98-5 | 98.0%(GC) | 5g |
￥730.0 | 2022-06-10 | |
| MedChemExpress | HY-N1673-500mg |
2,5-Dihydroxybenzaldehyde |
1194-98-5 | 99.78% | 500mg |
￥500 | 2024-04-20 | |
| Alichem | A014006019-100g |
2,5-Dihydroxybenzaldehyde |
1194-98-5 | 98% | 100g |
$296.73 | 2023-09-04 | |
| Apollo Scientific | OR1868-10g |
2,5-Dihydroxybenzaldehyde |
1194-98-5 | 98% | 10g |
£21.00 | 2025-02-19 | |
| Apollo Scientific | OR1868-25g |
2,5-Dihydroxybenzaldehyde |
1194-98-5 | 98% | 25g |
£50.00 | 2025-02-19 | |
| Apollo Scientific | OR1868-100g |
2,5-Dihydroxybenzaldehyde |
1194-98-5 | 98% | 100g |
£179.00 | 2025-02-19 |
2,5-Dihydroxybenzaldehyde Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1194-98-5)2,5-二羟基苯甲醛
Order Number:LE2218334;LE19153
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:37
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:1194-98-5)2,5-Dihydroxybenzaldehyde
Order Number:sfd15732
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1194-98-5)2,5-Dihydroxybenzaldehyde
Order Number:A892551
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:41
Price ($):695.0
Email:sales@amadischem.com
2,5-Dihydroxybenzaldehyde Related Literature
-
1. CCCXII.—The preparation of 2 : 5-dihydroxybenzaldehyde (gentisaldehyde)Herbert Henry Hodgson,Herbert Greensmith Beard J. Chem. Soc. 1927 2339
-
Bing-Fan Long,Shui Yu,Zhong-Hong Zhu,Yun-Lan Li,Fu-Pei Liang,Hua-Hong Zou Inorg. Chem. Front. 2022 9 5950
-
3. Light-induced and related reactions of quinones. Part VII. Cleavage and isomerisation of some (1-hydroxyalkyl)-1,4-benzoquinonesJ. Malcolm Bruce,David Creed,K. Dawes J. Chem. Soc. C 1971 2244
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Chencheng Dai,Lynne P. Crawford,Peng Song,Adrian C. Fisher,Nathan S. Lawrence RSC Adv. 2015 5 104048
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1194-98-5)2,5-二羟基苯甲醛
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:1194-98-5)2,5-Dihydroxybenzaldehyde
Purity:99.9%
Quantity:200kg
Price ($):Inquiry